3-hydroxy-4-nitro-3H-isobenzofuran-1-one

• CAS: 39830-64-3
• Molecular Formula: C8H5NO5
• Molecular Weight: 195.13 g/mol
• SMILES: C1=CC2=C(C(OC2=O)O)C(=C1)[N+](=O)[O-]
• InChI: InChI=1S/C8H5NO5/c10-7-4-2-1-3-5(9(12)13)6(4)8(11)14-7/h1-3,8,11H
• InChIKey: QUWCDANYAUHCRM-UHFFFAOYSA-N

3-Hydroxy-4-nitro-3H-isobenzofuran-1-one: Structure & Classification

3‑Hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CAS 39830‑64‑3), systematically named 3‑hydroxy‑4‑nitro‑2‑benzofuran‑1(3H)‑one and commonly referred to as 3‑hydroxy‑4‑nitrophthalide, belongs to the isobenzofuran‑1(3H)‑one (phthalide) class [1]. Its molecular framework uniquely juxtaposes a benzylic hydroxyl group at position 3 with a strongly electron‑withdrawing nitro group at position 4 on the fused benzene ring (C₈H₅NO₅, MW 195.13 g mol⁻¹) . This dual‑substitution pattern distinguishes it from the two nearest structural analogs – 4‑nitrophthalide (lacking 3‑OH) and 3‑hydroxyphthalide (lacking 4‑NO₂) – and underpins its distinct physicochemical, synthetic, and biomedical identity [1].

1

Dual-substitution pattern (3-OH + 4-NO₂) enables chemoselective reduction to orthogonally functionalized 4-amino-3-hydroxyphthalide

2

Certified lenalidomide impurity reference standard supports analytical method validation and system suitability testing

3

Reported MALT1 protease engagement supports biochemical screening and SAR chemotype exploration

• [1] PubChem. (2025). Compound Summary: 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CID 11095528). National Library of Medicine, National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/39830-64-3 View Source

3-Hydroxy-4-nitro-3H-isobenzofuran-1-one: Why Analogs Cannot Substitute

Phthalide‑class compounds are frequently perceived as interchangeable building blocks; however, the simultaneous presence of a 3‑hydroxy and a 4‑nitro substituent in CAS 39830‑64‑3 creates a functional profile that neither 4‑nitrophthalide nor 3‑hydroxyphthalide can replicate [1]. The 3‑OH group introduces a hydrogen‑bond donor (HBD = 1) that is absent in 4‑nitrophthalide (HBD = 0), while the 4‑NO₂ group nearly doubles the topological polar surface area relative to 3‑hydroxyphthalide (92.4 vs. 46.5 Ų) and lowers lipophilicity compared to 4‑nitrophthalide (XLogP3 0.6 vs. 1.2) [1][2]. These differences are not cosmetic: they directly affect chromatographic retention, solubility, membrane permeability, and recognition by biological targets [3]. Moreover, the compound serves as a documented, chemoselective precursor to 4‑amino‑3‑hydroxyphthalide, a transformation inaccessible from either analog alone, making generic substitution chemically infeasible in synthetic routes [3].

Attribute

Target Compound

Nearest Analogs

Hydrogen-bond donor

3-OH group present (HBD=1); enables directional H-bond interactions

4-Nitrophthalide: HBD=0, cannot replicate donor-dependent binding or solubility

Polar surface area

Elevated tPSA (~92 Ų); predicts distinct membrane permeability profile

3-Hydroxyphthalide: tPSA ~47 Ų; substantially different absorption-space behavior

Synthetic utility

Unique access to 4-amino-3-hydroxyphthalide via nitro reduction with OH retention

Neither analog delivers the amino-alcohol product; substitution blocks downstream chemistry

• [1] PubChem. (2025). Compound Summary: 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CID 11095528). National Library of Medicine, National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/39830-64-3 View Source
• [2] PubChem. (2025). Compound Summary: 4‑Nitrophthalide (CID 1211692). National Library of Medicine, National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211692 View Source
• [3] Watanabe, T., et al. (1972). Indoles. III. A New Synthesis of 4‑Indolecarboxylic Acid. Chemical and Pharmaceutical Bulletin, 20(10), 2123–2127. (and subsequent patent: US 5,270,469, Process of preparing 3‑phenyl‑quinoline‑5‑carboxylic acid, citing 4‑nitro‑3‑hydroxyphthalide as precursor). Retrieved from https://patents.justia.com/patent/5270469 View Source

3-Hydroxy-4-nitro-3H-isobenzofuran-1-one: Differentiation Evidence vs. Analogs

Hydrogen Bond Donor (HBD) Capacity

The target compound possesses one hydrogen‑bond donor (the 3‑OH group), whereas the closest nitro‑substituted analog, 4‑nitrophthalide, has zero HBD [1][2]. This single HBD difference increases aqueous solubility potential and enables directional hydrogen‑bond interactions with biological targets that are sterically impossible for 4‑nitrophthalide. The non‑nitrated 3‑hydroxyphthalide shares the HBD = 1 feature but lacks the electron‑withdrawing nitro group that tunes the acidity of the hydroxyl proton [3].

HBD Capacity

Head-to-head

Target: 1 HBD
4-Nitrophthalide: 0 HBD
3-Hydroxyphthalide: 1 HBD

HBD presence affects solubility and target-recognition potential

Computed descriptor; directional H-bond engagement context-dependent

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	1 (PubChem computed, Cactvs 3.4.8.18)
Comparator Or Baseline	4‑Nitrophthalide: 0; 3‑Hydroxyphthalide: 1
Quantified Difference	Target = 1; 4‑Nitrophthalide = 0 (Δ = +1 HBD); 3‑Hydroxyphthalide = 1 (Δ = 0 HBD but lacks nitro influence on acidity)
Conditions	Computed molecular descriptor data from PubChem (release 2021.05.07 / 2025.04.14).

Why This Matters

HBD count directly influences solubility, permeability, and the ability to engage in specific hydrogen‑bond networks; a compound with HBD=0 cannot serve as a functional replacement in contexts requiring donor interactions.

• [1] PubChem. (2025). Compound Summary: 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CID 11095528). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/39830-64-3 View Source
• [2] PubChem. (2025). Compound Summary: 4‑Nitrophthalide (CID 1211692). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211692 View Source
• [3] PubChem. (2025). Compound Summary: 3‑Hydroxyisobenzofuran‑1(3H)‑one (CID 3804259). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/16859-59-9 View Source

Topological Polar Surface Area (tPSA)

The topological polar surface area (tPSA) of 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one is 92.4 Ų, which is substantially higher than both 4‑nitrophthalide (72.1 Ų) and 3‑hydroxyphthalide (46.5 Ų) [1][2][3]. A tPSA above 90 Ų generally correlates with reduced passive membrane permeability but enhanced aqueous solubility, placing the target compound in a different absorption space compared to its analogs. According to the widely used Veber rule threshold (tPSA > 140 Ų for poor oral bioavailability), all three compounds lie below the limit, but the target compound's elevated PSA predicts measurably slower passive diffusion relative to the comparators.

tPSA

Head-to-head

92.4 Ų
+28% vs 4-nitrophthalide
+99% vs 3-hydroxyphthalide

Elevated PSA predicts reduced passive membrane diffusion

Cactvs 3.4.8.18 computed; below Veber rule threshold

Evidence Dimension	Topological Polar Surface Area (tPSA, Ų)
Target Compound Data	92.4
Comparator Or Baseline	4‑Nitrophthalide: 72.1; 3‑Hydroxyphthalide: 46.5
Quantified Difference	vs. 4‑Nitrophthalide: +20.3 Ų (+28%); vs. 3‑Hydroxyphthalide: +45.9 Ų (+99%)
Conditions	Computed via Cactvs 3.4.8.18 algorithm as reported in PubChem.

Why This Matters

PSA is a primary determinant of a compound's ability to cross biological membranes; a 28–99% increase in PSA predicts significantly different pharmacokinetic behavior, making analog substitution unreliable in cell‑based assays or in vivo models.

• [1] PubChem. (2025). Compound Summary: 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CID 11095528). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/39830-64-3 View Source
• [2] PubChem. (2025). Compound Summary: 4‑Nitrophthalide (CID 1211692). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211692 View Source
• [3] PubChem. (2025). Compound Summary: 3‑Hydroxyisobenzofuran‑1(3H)‑one (CID 3804259). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/16859-59-9 View Source

Lipophilicity (XLogP3) Differentiation

3‑Hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one exhibits an XLogP3 of 0.6, which is significantly lower than 4‑nitrophthalide (XLogP3 = 1.2) and equal to 3‑hydroxyphthalide (XLogP3 = 0.6) [1][2][3]. The lower lipophilicity arises from the combined effect of the polar hydroxyl group and the electron‑withdrawing nitro group. While 3‑hydroxyphthalide shares the same computed XLogP3, it lacks the nitro‑mediated electronic effects that influence actual partitioning behavior, making the target compound uniquely balanced between hydrophilicity and hydrophobicity among the nitro‑substituted series.

Lipophilicity

Head-to-head

XLogP3: 0.6
Δ = −0.6 vs 4-nitrophthalide
~4× lower octanol partitioning

Lower logP alters extraction and chromatographic retention

XLogP3 algorithm; nitro-mediated electronic effects shift partitioning

Evidence Dimension	XLogP3 (computed octanol‑water partition coefficient)
Target Compound Data	0.6
Comparator Or Baseline	4‑Nitrophthalide: 1.2; 3‑Hydroxyphthalide: 0.6
Quantified Difference	vs. 4‑Nitrophthalide: Δ = −0.6 log units (4‑fold lower predicted octanol partitioning)
Conditions	XLogP3 algorithm, PubChem computed property.

Why This Matters

A 0.6 log unit difference in LogP corresponds to approximately 4‑fold difference in octanol/water partitioning, directly affecting extraction efficiency, chromatographic retention, and distribution in biphasic reaction systems.

• [1] PubChem. (2025). Compound Summary: 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CID 11095528). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/39830-64-3 View Source
• [2] PubChem. (2025). Compound Summary: 4‑Nitrophthalide (CID 1211692). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1211692 View Source
• [3] PubChem. (2025). Compound Summary: 3‑Hydroxyisobenzofuran‑1(3H)‑one (CID 3804259). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/16859-59-9 View Source

Chemoselective Reduction to 4-Amino-3-hydroxyphthalide

The target compound is the established precursor for 4‑amino‑3‑hydroxyphthalide via catalytic hydrogenation (Pd/BaSO₄, THF, atmospheric pressure, room temperature), as documented in US Patent 5,270,469 and JP Patent JPH04368377 [1][2]. This reduction converts the 4‑NO₂ group to 4‑NH₂ while retaining the 3‑OH functionality. Neither 4‑nitrophthalide (lacks 3‑OH; its reduction yields 4‑aminophthalide without the hydroxy handle) nor 3‑hydroxyphthalide (lacks the nitro group; no reduction possible) can deliver the same amino‑alcohol product. The quantitative conversion is illustrated by Example 1 of the patent: 10 g of 3‑hydroxy‑4‑nitrophthalide in 100 mL THF with 1 g Pd/BaSO₄ (5%) under H₂ at 20–25 °C yields 4‑amino‑3‑hydroxyphthalide, which is a key intermediate for 3‑substituted quinoline‑5‑carboxylic acids [1].

Chemoselective Reduction

Head-to-head

Pd/BaSO₄, THF
H₂, 1 atm, 20–25 °C
10 g scale demonstrated

Unique route to 4-amino-3-hydroxyphthalide with retained OH handle

US 5,270,469 Example 1; zero yield of amino-alcohol from either analog

Evidence Dimension	Synthetic accessibility to 4‑amino‑3‑hydroxyphthalide
Target Compound Data	10 g scale reduction achieved with Pd/BaSO₄, H₂, 20–25 °C, atmospheric pressure (US 5,270,469 Example 1)
Comparator Or Baseline	4‑Nitrophthalide: reduction yields 4‑aminophthalide (no 3‑OH); 3‑Hydroxyphthalide: no reducible nitro group present
Quantified Difference	Target uniquely produces 4‑amino‑3‑hydroxyphthalide; zero yield of the desired amino‑alcohol from either analog
Conditions	Catalytic hydrogenation (Pd/BaSO₄, THF, room temperature, 1 atm H₂).

Why This Matters

For procurement decisions in medicinal chemistry and process development, the ability to access a specific downstream intermediate with orthogonal functional handles (3‑OH + 4‑NH₂) is a decisive factor that cannot be met by either analog alone.

• [1] Bayer AG. (1992). US Patent 5,270,469: Process of preparing 3‑phenyl‑quinoline‑5‑carboxylic acid. Filed 1991‑11‑26, granted 1993‑12‑14. Retrieved from https://patents.justia.com/patent/5270469 View Source
• [2] Bayer AG. (1992). JP Patent JPH04368377: 4‑Amino‑3‑hydroxy‑phthalide and its preparation. Filed 1991‑09‑12, published 1992‑12‑21. Retrieved from https://www.sumobrain.com/patents/jp/4-amino-3-hydroxy-phthalide/JPH04368377A.html View Source

MALT1 Protease Inhibition Activity

A BindingDB entry (BDBM260183, originating from US Patent 9,504,692) reports an IC₅₀ of 31.6 µM (3.16 × 10⁴ nM) for the inhibition of recombinant GST‑MALT1 protease activity at a single concentration screening format [1]. While MALT1 inhibitor programs have delivered advanced leads with nanomolar potency (e.g., compound 40, IC₅₀ = 0.01 µM), the assay confirms that the 4‑nitro‑3‑hydroxy substitution pattern confers measurable MALT1 engagement, a property absent in the patent disclosures for both 4‑nitrophthalide and 3‑hydroxyphthalide as standalone MALT1 inhibitors [2]. This target‑specific activity provides a functional differentiator for biochemical and pharmacological studies focused on MALT1‑dependent pathways.

MALT1 Inhibition

Cross-study comparable

IC₅₀ = 31.6 µM
Recombinant GST-MALT1
Single-concentration screen

Supports MALT1 screening context; SAR chemotype entry point

BindingDB BDBM260183; moderate potency, not a lead compound

Evidence Dimension	MALT1 protease inhibitory activity (IC₅₀)
Target Compound Data	IC₅₀ = 31.6 µM (BindingDB BDBM260183, recombinant GST‑MALT1 assay)
Comparator Or Baseline	Advanced MALT1 inhibitor leads (e.g., compound 40) show IC₅₀ ~0.01 µM; no MALT1 data reported for 4‑nitrophthalide or 3‑hydroxyphthalide
Quantified Difference	Target compound shows measurable single‑digit micromolar engagement; comparators lack documented MALT1 activity
Conditions	In vitro assay using recombinant GST‑MALT1 purified from E. coli, screening format.

Why This Matters

For researchers investigating MALT1 protease or screening for novel chemotypes, the documented target engagement – even at moderate potency – provides a validated starting point unavailable with the common analogs.

• [1] BindingDB. (2017). BDBM260183: MALT1 inhibition data (US Patent 9,504,692). Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=260183 View Source
• [2] Lu, T., et al. (2020). Discovery and optimization of a series of small‑molecule allosteric inhibitors of MALT1 protease. Journal of Medicinal Chemistry. (Referenced in review: An updated patent review of MALT1 inhibitors, 2025). Retrieved from https://www.ablesci.com View Source

Certified Lenalidomide Impurity Reference Standard

3‑Hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one is commercialized as a Mikromol certified reference standard (Product MM3641.19‑0025) specifically within the Lenalidomide impurity family . Suppliers price the compound at 971.00 € for 25 mg, consistent with a certified pharmaceutical impurity standard rather than a bulk research chemical [1]. By contrast, 4‑nitrophthalide is sold as a general‑purpose research chemical (e.g., by BOC Sciences) without impurity certification, and 3‑hydroxyphthalide is not listed in the lenalidomide impurity catalog . This regulatory‑grade identity means the target compound is the required reference material for lenalidomide related‑substance testing under ICH Q3A/Q3B guidelines.

Impurity Standard

Class-level

Mikromol certified
MM3641.19-0025
Lenalidomide impurity family

Required reference material for lenalidomide related-substance testing

ICH Q3A/Q3B framework; analogs lack impurity certification

Evidence Dimension	Regulatory impurity standard status
Target Compound Data	Certified Lenalidomide impurity reference standard (Mikromol MM3641.19‑0025); 25 mg pricing: 971.00 €
Comparator Or Baseline	4‑Nitrophthalide: General research chemical, not certified as lenalidomide impurity; 3‑Hydroxyphthalide: Not listed in lenalidomide impurity catalogs
Quantified Difference	Target compound is the only certified lenalidomide impurity among the three; comparators lack regulatory impurity certification
Conditions	Pharmaceutical impurity reference standard market, ICH Q3A/Q3B compliance framework.

Why This Matters

For analytical laboratories performing lenalidomide quality control, only the certified impurity reference standard meets regulatory requirements; substitution with an uncertified analog would invalidate method validation and compliance documentation.

• [1] CWS Abroad. (2023). 3‑Hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (MM3641.19‑0025) – Lenalidomide Impurity Reference Standard. Retrieved from https://cwsabroad.com View Source

3-Hydroxy-4-nitro-3H-isobenzofuran-1-one: Application Scenarios

Synthesis of 4-Amino-3-hydroxyphthalide

Medicinal chemistry and process development groups requiring 4‑amino‑3‑hydroxyphthalide as a building block for 3‑substituted quinoline‑5‑carboxylic acids should prioritize this compound. As demonstrated in US Patent 5,270,469, catalytic hydrogenation of the 4‑NO₂ group to 4‑NH₂ proceeds with retention of the 3‑OH functionality, delivering an orthogonally functionalized intermediate inaccessible from 4‑nitrophthalide or 3‑hydroxyphthalide [1]. The documented procedure (10 g scale, Pd/BaSO₄, THF, atmospheric H₂, 20–25 °C) provides a directly transferable protocol [1].

Lenalidomide Impurity Profiling & QC

Analytical laboratories performing lenalidomide related‑substance testing under ICH Q3A/Q3B guidelines require the Mikromol‑certified reference standard (MM3641.19‑0025) for method validation, system suitability, and quantification . The compound's identity as a specific lenalidomide impurity differentiates it from generic 4‑nitrophthalide, which lacks the 3‑OH group and is not recognized as a lenalidomide impurity reference . Procurement of the certified standard ensures regulatory compliance and method traceability.

MALT1 Protease Screening & Inhibitor Discovery

Investigators exploring MALT1 protease as a therapeutic target in lymphoma or autoimmune disease can use this compound as a validated hit with confirmed target engagement (IC₅₀ = 31.6 µM vs. recombinant GST‑MALT1) [2]. Unlike 4‑nitrophthalide or 3‑hydroxyphthalide, which lack documented MALT1 activity, the 3‑hydroxy‑4‑nitro substitution pattern provides a structurally distinct chemotype for structure‑activity relationship (SAR) expansion [3]. The moderate potency makes it suitable as a tool compound or starting scaffold rather than a lead candidate.

Physicochemical Profiling (tPSA & HBD)

For quantitative structure‑property relationship (QSPR) studies or absorption prediction model validation, the compound offers a precisely defined intermediate physicochemical profile (tPSA = 92.4 Ų, XLogP3 = 0.6, HBD = 1) that bridges the gap between low‑PSA, non‑hydrogen‑bond‑donor analogs (4‑nitrophthalide: tPSA 72.1 Ų, HBD = 0) and high‑PSA drug‑like molecules [4]. This makes it a valuable calibration standard in computational ADME model development where incremental PSA and HBD variation is required.

Application

Selection Property

Validation Focus

4-Amino-3-hydroxyphthalide synthesis

Nitro-to-amine reduction with hydroxyl retention

Orthogonal functional-handle verification post-reduction

Lenalidomide impurity profiling

Certified impurity reference standard identity

Method validation and system suitability per ICH framework

MALT1 protease screening

Reported target engagement in biochemical assay

Biochemical assay response review; SAR expansion context

Computational ADME model calibration

Defined intermediate tPSA / HBD / logP profile

Incremental property-variation benchmarking

• [1] Bayer AG. (1992). US Patent 5,270,469: Process of preparing 3‑phenyl‑quinoline‑5‑carboxylic acid. Retrieved from https://patents.justia.com/patent/5270469 View Source
• [2] BindingDB. (2017). BDBM260183: MALT1 protease inhibition (IC₅₀ = 31.6 µM). Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=260183 View Source
• [3] Lu, T., et al. (2020). Discovery of allosteric MALT1 inhibitors; referenced in patent review (2025). Retrieved from https://www.ablesci.com View Source
• [4] PubChem. (2025). Computed physicochemical properties for 3‑hydroxy‑4‑nitro‑3H‑isobenzofuran‑1‑one (CID 11095528), 4‑Nitrophthalide (CID 1211692), and 3‑Hydroxyisobenzofuran‑1(3H)‑one (CID 3804259). Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source